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CAS No.: 66952-49-6

Cat. No.: S535103

Get Quote

Chemical Profile & Formulation Basis

Understanding the properties of methasulfocarb is the first step in developing a robust stock solution

protocol. The table below summarizes key data from the Pesticide Properties Database (PPDB) [1].

Property Value / Description Significance for Solution Preparation

IUPAC Name S-4-(mesyloxy)phenyl

methyl(thiocarbamate) [1]

Identifies the core chemical structure.

Chemical
Formula

C₉H₁₁NO₄S₂ [1] Provides molecular composition.

Molecular
Mass

261.32 g/mol [1] Essential for molarity calculations.

Physical State Colourless crystalline solid [1] The typical form for dissolution.

Water
Solubility

480 mg/L (at 20 °C, pH 7) [1] Indicates low water solubility, suggesting a
need for organic solvents.

Log P 1.68 [1] Confirms higher affinity for organic solvents
than water.
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Property Value / Description Significance for Solution Preparation

Formulation
Types

Granular or wettable powder forms
[1]

Confirms that commercial products are
designed for dispersion in a medium.

Suggested Stock Solution Preparation Protocol

Based on the physicochemical profile, here is a proposed protocol for preparing a methasulfocarb stock

solution. Given its low water solubility, an organic solvent is required.

Materials

Active Ingredient: Methasulfocarb (crystalline solid) [1].

Solvent: Dimethyl Sulfoxide (DMSO) is a recommended primary solvent due to its high efficacy in
dissolving a wide range of organic compounds. Acetone or dimethylformamide (DMF) can be

considered as alternatives [2].
Equipment: Analytical balance, volumetric flask (e.g., 100 mL), magnetic stirrer with stir bar,

ultrasonic bath, and appropriate personal protective equipment (PPE).

Preparation Procedure

Calculate Mass: Determine the mass of methasulfocarb required to achieve your desired stock

concentration and volume. For example, to prepare 100 mL of a 100 mM stock solution:
Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight (g/mol)

Mass = 0.1 mol/L × 0.1 L × 261.32 g/mol = 2.613 g
Weigh Compound: Accurately weigh the calculated mass of methasulfocarb using an analytical

balance.
Initial Dissolution: Transfer the weighed solid to a volumetric flask. Add a small volume (e.g., 70-80

mL) of your chosen solvent (DMSO).
Agitate: Cap the flask and mix thoroughly using a magnetic stirrer. To aid dissolution, you can place

the flask in an ultrasonic bath for 10-15 minutes.
Final Volume: Once the solid is completely dissolved and the solution appears clear, bring the final

volume to the mark (100 mL) with more solvent. Mix the solution again to ensure homogeneity.
Aliquot and Store: Dispense the stock solution into small, labeled aliquots in airtight containers.

Store at recommended temperatures, typically -20°C or 4°C, to maintain long-term stability.
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Critical Considerations & Safety

Solvent Selection: The choice of solvent is critical and depends on your downstream application.
Ensure the solvent is compatible with your biological or chemical assay systems to avoid interference

or toxicity.
Solution Stability: Conduct preliminary stability studies under your storage conditions. Monitor the

solution for precipitation or chemical degradation over time using techniques like High-Performance
Liquid Chromatography (HPLC) [3].

Safety Precautions: Always use appropriate PPE, including safety goggles, gloves, and a lab coat
[4]. Work in a well-ventilated fume hood when handling organic solvents and the neat compound, as

the toxicological data indicates an acute oral LD₅₀ of 112 mg/kg in rats, classifying it as moderately
hazardous [1].

Analytical Methods for Verification

After preparation, it is good practice to verify the concentration and purity of your stock solution.

Chromatography: Techniques like HPLC are ideal for quantifying the concentration of
methasulfocarb and checking for the presence of any degradation products [3].

Spectroscopy: Methods such as Fourier-Transform Infrared (FTIR) spectroscopy can be used to
confirm the identity of the compound by its functional groups, as referenced in other pesticide

characterization studies [2].

Experimental Workflow

The following diagram outlines the logical workflow for the preparation and verification of a

methasulfocarb stock solution:
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Start: Define Stock Solution
Requirements (Concentration, Volume)

Calculate mass of
methasulfocarb needed

Weigh compound
using analytical balance

Select appropriate solvent
(e.g., DMSO, Acetone)

Dissolve in partial volume
using stirring/sonication

Bring to final volume
and mix homogenously

Aliquot and store
at recommended temperature

Verify concentration & purity
(via HPLC, Spectroscopy)

Verified Stock Solution Ready for Use
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Important Limitations

A definitive, peer-reviewed protocol for methasulfocarb stock solution preparation was not found in the

current search results. The provided guidance is based on general laboratory practices and the specific

physicochemical properties of the compound. You should treat this as a starting framework and validate all

steps empirically in your own laboratory.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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